Cas no 1171789-48-2 (N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 1171789-48-2
• MF: C₂₁H₂₀N₆O₃S
• MW: 436.486902236938
• CID: 5915628
• PubChem ID: 44118128
• Update Time: 2025-07-13

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide
• AKOS024515534
• VU0648849-1
• N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-methoxy-5-methylbenzenesulfonamide
• F5607-0092
• 1171789-48-2
• N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]-2-methoxy-5-methylbenzenesulfonamide
• N-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C21H20N6O3S/c1-15-3-8-18(30-2)19(11-15)31(28,29)26-17-6-4-16(5-7-17)25-20-12-21(24-13-23-20)27-10-9-22-14-27/h3-14,26H,1-2H3,(H,23,24,25)
• InChI Key： CKLLONZTRRLSTI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 436.13175969g/mol
• Monoisotopic Mass: 436.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1171789-48-2)

In recent years, the compound N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1171789-48-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. The unique structural features of this compound, including the imidazole and pyrimidine moieties, contribute to its ability to interact with specific biological targets, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as an inhibitor of protein kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. Preliminary data suggest that N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide exhibits selective inhibition against certain kinase isoforms, which could be leveraged for targeted cancer therapies. The compound's ability to modulate kinase activity has been demonstrated in vitro and in vivo, with promising results in preclinical models.

Another significant aspect of the research on this compound is its pharmacokinetic and pharmacodynamic properties. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its toxicity and safety in animal models. These investigations are crucial for determining the compound's suitability for clinical development. Early findings indicate that the compound has favorable bioavailability and a manageable safety profile, although further optimization may be required to enhance its therapeutic index.

In addition to its potential as a kinase inhibitor, N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide has also been explored for its anti-inflammatory and antimicrobial properties. Some studies have reported its efficacy in reducing inflammatory markers in cellular and animal models, suggesting potential applications in treating inflammatory diseases. Furthermore, its antimicrobial activity against certain bacterial and fungal strains has been documented, although the mechanisms remain to be fully elucidated.

The synthesis and structural modification of this compound have also been areas of active research. Researchers have developed various analogs and derivatives to improve its potency, selectivity, and pharmacokinetic properties. Structure-activity relationship (SAR) studies have provided valuable insights into the chemical features that are critical for its biological activity, guiding the design of next-generation compounds with enhanced therapeutic potential.

Despite the promising findings, several challenges remain in the development of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide as a clinical candidate. These include addressing potential off-target effects, optimizing its formulation for better delivery, and conducting comprehensive toxicity studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1171789-48-2) represents a promising candidate for further development in the fields of oncology, inflammation, and infectious diseases. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic applications will be critical for realizing its full potential. The compound's unique structural and functional properties make it a valuable subject of study, with the potential to contribute significantly to the advancement of chemical biology and medicinal chemistry.